Cas no 2680841-71-6 (4-{(tert-butoxy)carbonylamino}butane-1-sulfonic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}butane-1-sulfonic acid
• CAS No: 2680841-71-6
• MF: C₉H₁₉NO₅S
• MW: 253.315861940384
• CID: 5650713
• PubChem ID: 146196882
• Update Time: 2023-11-27

4-{(tert-butoxy)carbonylamino}butane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21494308
• EN300-28279509
• 4-{[(tert-butoxy)carbonyl]amino}butane-1-sulfonic acid
• 2680841-71-6
• 4-{(tert-butoxy)carbonylamino}butane-1-sulfonic acid

• Inchi： 1S/C9H19NO5S/c1-9(2,3)15-8(11)10-6-4-5-7-16(12,13)14/h4-7H2,1-3H3,(H,10,11)(H,12,13,14)
• InChI Key： YNOVJWUGXOLWSB-UHFFFAOYSA-N
• SMILES： S(CCCCNC(=O)OC(C)(C)C)(=O)(=O)O

Computed Properties

• Exact Mass: 253.09839388g/mol
• Monoisotopic Mass: 253.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 101Ų